Cas no 84632-59-7 (Pigment Orange 73)

• Product Name: Pigment Orange 73
• CAS No: 84632-59-7
• MF: C₂₆H₂₈N₂O₂
• MW: 400.512726783752
• CID: 60740
• PubChem ID: 135739860
• Update Time: 2025-04-18

Pigment Orange 73 Chemical and Physical Properties

Names and Identifiers

• Pigment Orange 73
• C.I. 561170
• 3,6-Bis(4-tert-butylphenyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione
• Pyrrolo3,4-cpyrrole-1,4-dione, 3,6-bis4-(1,1-dimethylethyl)phenyl-2,5-dihydro-
• 3,6-bis(4-tert-butylphenyl)-1,2,4,5-tetrahydropyrrolo<3,4-c>pyrrole-1,4-dione
• 3,6-Bis(4-tert-butylphenyl)-2,5-dihydropyrrolo<3,4-c>pyrrol-1,4-dion
• 3,6-Bis[4-(1,1-dimethylethyl)phenyl]-2,5-di-hydropyrrolo[3,4-c]pyrrole-1,4-di-one
• 3,6-di(4-tert-butylphenyl)-pyrrolo[3,4-c]pyrrol-1,4-dione
• C.I. Pigment Orange 73
• 84632-59-7
• 3,6-Bis(4-(tert-butyl)phenyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione
• SCHEMBL813593
• DTXSID601020021
• SCHEMBL23064861
• Oprea1_229895
• NS00077692
• Pyrrolo[3,4-c]pyrrole-1,4-dione, 3,6-bis[4-(1,1-dimethylethyl)phenyl]-2,5-dihydro-

• Inchi： 1S/C26H28N2O2/c1-25(2,3)17-11-7-15(8-12-17)21-19-20(24(30)27-21)22(28-23(19)29)16-9-13-18(14-10-16)26(4,5)6/h7-14,27,30H,1-6H3
• InChI Key： LUWZMQBKBJUDAU-UHFFFAOYSA-N
• SMILES： OC1=C2C(C3C=CC(=CC=3)C(C)(C)C)=NC(C2=C(C2C=CC(=CC=2)C(C)(C)C)N1)=O

Computed Properties

• Exact Mass: 400.21500
• Monoisotopic Mass: 400.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• Color/Form: Orange powder
• Density: 1.19
• PSA: 65.72000
• LogP: 5.53480